Cas no 849217-93-2 (2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-)

• Product Name: 2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-
• CAS No: 849217-93-2
• MF: C₁₇H₁₆FN₃O₃
• MW: 329.325647354126
• CID: 1829347
• PubChem ID: 57810356
• Update Time: 2025-04-21

2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 4-(4-amino-2-fluorophenoxy)-6,7-dimethoxy-
• 4-(4-amino-2-fluoro-phenoxy)-6,7-dimethoxy-quinolin-2-ylamine
• AMIZOQYYFSVAGO-UHFFFAOYSA-N
• DB-348644
• 849217-93-2
• SCHEMBL372034

• Inchi： 1S/C17H16FN3O3/c1-22-15-6-10-12(7-16(15)23-2)21-17(20)8-14(10)24-13-4-3-9(19)5-11(13)18/h3-8H,19H2,1-2H3,(H2,20,21)
• InChI Key： AMIZOQYYFSVAGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=C(N)N=C2C=C(C(=CC2=1)OC)OC)N

Computed Properties

• Exact Mass: 329.11756954g/mol
• Monoisotopic Mass: 329.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.6Ų